Palmitoyl-L-carnitine-d3Hydrochloride
Palmitoyl-L-carnitine-d3Hydrochloride
Palmitoyl-L-carnitine-d3 is intended for use as an internal standard for the quantification of palmitoyl-L-carnitine by GC- or LC-MS. Palmitoyl-L-carnitine is a naturally occurring long-chain acylcarnitine and the L-enantiomer of palmitoyl-DL-carnitine. In cells, palmitoyl-L-carnitine is transported into mitochondria via carnitine palmitoyl transferase II to deliver palmitate for fatty acid oxidation and energy production. It also inhibits lecithin:cholesterol acyltransferase activity in rat, but not human, plasma when used at a concentration of 500 µM. In vivo, palmitoyl-L-carnitine increases intestinal absorption of the antibiotic cefoxitin in rat intestine.
Palmitoyl-L-carnitine-d3 Hydrochloride is labelled Palmitoyl-L-carnitine Hydrochloride, a long-chain fatty ester of carnitine which is accumulated and released into the circulation, in fatty-acid oxidation defects. Pattern of Lauroyl-L-carnitine can be diagnostic for a number of ß-oxidation defects.
Palmitoyl-L-carnitine-d3 Hydrochloride is labelled Palmitoyl-L-carnitine Hydrochloride, a long-chain fatty ester of carnitine which is accumulated and released into the circulation, in fatty-acid oxidation defects. Pattern of Lauroyl-L-carnitine can be diagnostic for a number of ß-oxidation defects.
Brand Name:
Vulcanchem
CAS No.:
1334532-26-1
VCID:
VC0144772
InChI:
InChI=1S/C23H45NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(27)28-21(19-22(25)26)20-24(2,3)4;/h21H,5-20H2,1-4H3;1H/t21-;/m1./s1/i2D3;
SMILES:
CCCCCCCCCCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
Molecular Formula:
C23H46ClNO4
Molecular Weight:
439.1 g/mol
Palmitoyl-L-carnitine-d3Hydrochloride
CAS No.: 1334532-26-1
Cat. No.: VC0144772
Molecular Formula: C23H46ClNO4
Molecular Weight: 439.1 g/mol
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Specification
| Description | Palmitoyl-L-carnitine-d3 is intended for use as an internal standard for the quantification of palmitoyl-L-carnitine by GC- or LC-MS. Palmitoyl-L-carnitine is a naturally occurring long-chain acylcarnitine and the L-enantiomer of palmitoyl-DL-carnitine. In cells, palmitoyl-L-carnitine is transported into mitochondria via carnitine palmitoyl transferase II to deliver palmitate for fatty acid oxidation and energy production. It also inhibits lecithin:cholesterol acyltransferase activity in rat, but not human, plasma when used at a concentration of 500 µM. In vivo, palmitoyl-L-carnitine increases intestinal absorption of the antibiotic cefoxitin in rat intestine. Palmitoyl-L-carnitine-d3 Hydrochloride is labelled Palmitoyl-L-carnitine Hydrochloride, a long-chain fatty ester of carnitine which is accumulated and released into the circulation, in fatty-acid oxidation defects. Pattern of Lauroyl-L-carnitine can be diagnostic for a number of ß-oxidation defects. |
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| CAS No. | 1334532-26-1 |
| Molecular Formula | C23H46ClNO4 |
| Molecular Weight | 439.1 g/mol |
| IUPAC Name | [(2R)-3-carboxy-2-hexadecanoyloxypropyl]-dimethyl-(trideuteriomethyl)azanium;chloride |
| Standard InChI | InChI=1S/C23H45NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(27)28-21(19-22(25)26)20-24(2,3)4;/h21H,5-20H2,1-4H3;1H/t21-;/m1./s1/i2D3; |
| Standard InChI Key | GAMKNLFIHBMGQT-HZBHYVOGSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])[N+](C)(C)C[C@@H](CC(=O)O)OC(=O)CCCCCCCCCCCCCCC.[Cl-] |
| SMILES | CCCCCCCCCCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] |
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